2-Isopropyl-5-(methylthio)phenol

• Molecular Formula: C10H14OS
• Molecular Weight: 182.28 g/mol
• IUPAC Name: 5-methylsulfanyl-2-propan-2-ylphenol
• InChI: InChI=1S/C10H14OS/c1-7(2)9-5-4-8(12-3)6-10(9)11/h4-7,11H,1-3H3
• InChI Key: AUBBGYKDVLYSJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C=C1)SC)O

Description

2-Isopropyl-5-(methylthio)phenol is a phenolic derivative characterized by an isopropyl group at the ortho position (C2) and a methylthio (-SCH₃) substituent at the para position (C5) relative to the hydroxyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Isopropyl-5-(methylthio)phenol can be achieved through several methods. One common method involves the reaction of thymol with methylthiol under specific conditions. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure the desired product is formed.

Industrial Production Methods

In an industrial setting, the production of 2-Isopropyl-5-(methylthio)phenol often involves large-scale chemical reactors where the reactants are combined under controlled conditions. The process may include steps such as distillation and purification to obtain a high-purity product suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-Isopropyl-5-(methylthio)phenol undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents.

Common Reagents and Conditions

Common reagents used in the reactions of 2-Isopropyl-5-(methylthio)phenol include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The reactions are typically carried out under controlled temperatures and pressures to ensure optimal yields.

Major Products Formed

The major products formed from the reactions of 2-Isopropyl-5-(methylthio)phenol depend on the type of reaction. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or other reduced compounds.

Scientific Research Applications

2-Isopropyl-5-(methylthio)phenol has a wide range of applications in scientific research, including:

Chemistry: It is used as a precursor in the synthesis of various chemical compounds.

Biology: It has been studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research has explored its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of fragrances, flavors, and other industrial products.

Mechanism of Action

The mechanism of action of 2-Isopropyl-5-(methylthio)phenol involves its interaction with specific molecular targets and pathways. For example, its antimicrobial activity may be attributed to its ability to disrupt microbial cell membranes, leading to cell death. Its antioxidant properties may involve scavenging free radicals and preventing oxidative damage to cells.

Comparison with Similar Compounds

Tables

Table 1: Structural Analogs and Key Properties

Compound	Substituents	CAS Number	Notable Property/Application
2-Isopropyl-5-methylphenol	C2: iPr; C5: CH₃	89-83-8	Antimicrobial agent
2-(Methylthio)phenol	C2: SCH₃	1073-29-6	Enhanced lipophilicity
Propofol	C2, C6: iPr	2078-54-8	Anesthetic (AChR inhibition)

References Journal of Biological Chemistry, 2013; Molecules, 2014; Toxicities of Thymus vulgaris Derivatives; EPA Chemical Reference Tables; Journal of Chemistry; Compound Search Results.